4-[4-(allyloxy)benzylidene]-2-(5-chloro-2-methoxyphenyl)-1,3-oxazol-5(4H)-one

• Molecular Formula: C20H16ClNO4
• Molecular Weight: 369.8 g/mol
• IUPAC Name: (4Z)-2-(5-chloro-2-methoxyphenyl)-4-[(4-prop-2-enoxyphenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C20H16ClNO4/c1-3-10-25-15-7-4-13(5-8-15)11-17-20(23)26-19(22-17)16-12-14(21)6-9-18(16)24-2/h3-9,11-12H,1,10H2,2H3/b17-11-
• InChI Key: MCNIWRRFTQKFMJ-BOPFTXTBSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)Cl)C2=N/C(=C\C3=CC=C(C=C3)OCC=C)/C(=O)O2
• SMILES: COC1=C(C=C(C=C1)Cl)C2=NC(=CC3=CC=C(C=C3)OCC=C)C(=O)O2

Description

4-[4-(allyloxy)benzylidene]-2-(5-chloro-2-methoxyphenyl)-1,3-oxazol-5(4H)-one is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[4-(allyloxy)benzylidene]-2-(5-chloro-2-methoxyphenyl)-1,3-oxazol-5(4H)-one involves its ability to inhibit the activity of various enzymes and signaling pathways involved in the development of inflammation and cancer. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of nuclear factor-kappa B (NF-κB), which is a signaling pathway involved in the development of inflammation and cancer.
Biochemical and Physiological Effects:
The compound this compound has been shown to have significant biochemical and physiological effects. It has been found to possess significant anti-inflammatory and antioxidant properties, which are beneficial in the treatment of various diseases. It has also been shown to have anticancer properties, which make it a potential candidate for the development of new anticancer drugs.

Advantages and Limitations for Lab Experiments

The compound 4-[4-(allyloxy)benzylidene]-2-(5-chloro-2-methoxyphenyl)-1,3-oxazol-5(4H)-one has several advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize, which makes it readily available for research purposes. Another advantage is that it has been extensively studied, which means that there is a significant amount of data available on its properties and potential applications. However, one of the limitations is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are several future directions for the research of 4-[4-(allyloxy)benzylidene]-2-(5-chloro-2-methoxyphenyl)-1,3-oxazol-5(4H)-one. One of the future directions is to further investigate its potential applications in the development of new drugs for the treatment of various diseases. Another future direction is to investigate its potential applications in the development of new materials for various applications. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of 4-[4-(allyloxy)benzylidene]-2-(5-chloro-2-methoxyphenyl)-1,3-oxazol-5(4H)-one involves the reaction of 5-chloro-2-methoxybenzaldehyde with allyl bromide in the presence of potassium carbonate to form 4-allyloxybenzaldehyde. This compound is then reacted with 2-amino-4-chlorophenol to form this compound.

Scientific Research Applications

The compound 4-[4-(allyloxy)benzylidene]-2-(5-chloro-2-methoxyphenyl)-1,3-oxazol-5(4H)-one has been extensively studied for its potential applications in various fields. It has been found to possess significant anti-inflammatory, antioxidant, and anticancer properties. In addition, it has been shown to have potential applications in the development of new drugs for the treatment of various diseases.